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Compound of Interest

Compound Name: BF-168

Cat. No.: B3182409

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The BF-168 fluorescent probe is a styrylbenzoxazole derivative with significant applications in
the field of neurodegenerative disease research, particularly Alzheimer's disease. Its ability to
selectively bind to amyloid-3 (AB) plaques, a key pathological hallmark of Alzheimer's, makes it
a valuable tool for the visualization and quantification of these protein aggregates in brain
tissue. This technical guide provides a comprehensive overview of the BF-168 probe, including
its chemical and photophysical properties, binding characteristics, and detailed protocols for its
use in experimental settings.

Core Properties of BF-168

BF-168, with the chemical name 6-(2-fluoroethoxy)-2-[2-(4-
methylaminophenyl)ethenyl]lbenzoxazole, is a lipophilic molecule designed to cross the blood-
brain barrier. Its core properties are summarized in the table below.
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Property Value Reference
Molecular Formula Ci1sH17FN20:2 [1]
Molecular Weight 312.34 g/mol [1]
Excitation Wavelength 380-420 nm [1]
Emission Wavelength >450 nm [1]
Solubility Soluble in methanol and o
ethanol
Storage -20°C

Photophysical and Binding Characteristics

The utility of BF-168 as a fluorescent probe is defined by its photophysical properties and its
binding affinity to its target molecules. While specific values for the molar extinction coefficient
and quantum yield of BF-168 are not readily available in the reviewed literature, its high affinity
for amyloid-3 aggregates has been well-documented.

Binding Affinity

Target Binding Affinity (Ki) Reference
(K2

AP1-42 aggregates 6.4 nM 6.8+1.4nM

AB1-40 aggregates Not Reported 10.6 £ 1.5 nM

Tau fibrils Not Reported Not Reported

Note: While a specific binding affinity for BF-168 to tau fibrils has not been reported, a related
benzimidazole derivative, BF-188, has shown high affinity (Ki < 10 nM) for both amyloid-f3 and
tau fibrils, suggesting potential cross-reactivity.

Experimental Protocols
Synthesis of BF-168
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The synthesis of BF-168 involves a multi-step process, beginning with the condensation of 4-
fluoro-2-aminophenol with 4-(methylamino)benzoic acid to form the benzoxazole core, followed
by subsequent modifications to introduce the fluoroethoxy group. A general synthetic scheme
for related benzoxazole derivatives is outlined below.
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Synthesis of Benzoxazole Core

G-(Methylamino)benzoic_acicg
4-Fluoro-2-aminophenol - Benzoxazole_derivative [|-—--——-- 1

Introduction of Fluoroethoxy Group

2-Fluoroethyl_tosylate
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Deparaffinize and Rehydrate
Brain Sections
Antigen Retrieval
(e.g., formic acid treatment)
Block Non-specific Binding
(e.g., with BSA)

'

Incubate with BF-168 Solution
(e.g., 100 uM in 50% ethanol)

Wash with PBS

(Mount with Antifade ReagenD

Visualize under Fluorescence Microscope
(Ex: 380-420 nm, Em: >450 nm)
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(e.g., APP/PS1)

't

Administer [*®F]BF-168 via
intravenous injection

Perform Dynamic PET Scan)
(Reconstruct PET Images)

Analyze Tracer Uptake and
Distribution in the Brain

Prepare Transgenic Mouse ModeD (Synthesize [1SF]BF-168

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3182409#what-is-bf-168-fluorescent-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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